Cas no 66003-76-7 (Diphenyliodonium trifluoromethanesulfonate)

Diphenyliodonium trifluoromethanesulfonate is a highly efficient photoinitiator and arylating agent widely used in organic synthesis and photopolymerization. This compound features excellent solubility in common organic solvents, facilitating its application in various reaction systems. Its strong oxidative properties and stability under UV irradiation make it particularly valuable in cationic polymerization and crosslinking reactions. The trifluoromethanesulfonate counterion enhances its reactivity while maintaining good thermal stability. This reagent demonstrates superior performance in generating aryl radicals and cations, enabling efficient C-H functionalization and aryl transfer reactions. Its versatility extends to materials science applications, including the preparation of advanced polymeric materials with controlled architectures. The compound's well-defined decomposition pathway and high purity ensure reproducible results in both academic research and industrial processes.

Diphenyliodonium trifluoromethanesulfonate structure

66003-76-7 structure

Product Name:Diphenyliodonium trifluoromethanesulfonate

CAS No:66003-76-7

MF:C₁₃H₁₀F₃IO₃S

MW:430.18138551712

MDL:MFCD00191356

CID:90326

PubChem ID:87568690

Update Time:2025-07-02

Diphenyliodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- Diphenyliodonium trifluoromethanesulfonate
- Diphenyliodonium triflate
- diphenyliodanium,trifluoromethanesulfonate
- 3,5-DifluorobenzylaMine
- DPIT
- Diphenyliodonium trifluoromethanesulfonic acid salt
- AK126347
- diphenyliodanium triflate
- SBQIJPBUMNWUKN-UHFFFAOYSA-M
- PC5029
- Diphenyliodonium trifluoromethansulfonat
- diphenyliodanium trifluoromethanesulfonate
- Diphenyliodonium trifluoromethane sulfonate
- diphenyliodanium; trifluoromethanesulfonate
- SY060340
- diphenylio
- CS-W007516
- diphenyliodonium; trifluoromethanesulfonate;Diphenyliodonium trifluoromethanesulfonate
- DS-5204
- FT-0625271
- D2253
- SCHEMBL36177
- A835301
- diphenyliodanium;trifluoromethanesulfonate
- AKOS015902815
- MFCD00191356
- 66003-76-7
- C13H10F3IO3S
- NS00134202
- DIPHENYLIODONIUMTRIFLUOROMETHANESULFONATE
- DTXSID20371865
- AMY37887
- W-200042
- Iodonium, diphenyl-, 1,1,1-trifluoromethanesulfonate (1:1)
- Diphenyliodonium trifluoromethanesulphonate
- MDL： MFCD00191356
- Inchi： 1S/C12H10I.CHF3O3S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;2-1(3,4)8(5,6)7/h1-10H;(H,5,6,7)/q+1;/p-1
- InChI Key： SBQIJPBUMNWUKN-UHFFFAOYSA-M
- SMILES： [I+](C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]
- BRN： 3582403

Computed Properties

Exact Mass: 429.93500
Monoisotopic Mass: 429.935
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: White lens powder
Melting Point: 177.0 to 183.0 deg-C
Boiling Point: No data available
Flash Point: No data available
Solubility: PGMEA: ~1%
PSA: 65.58000
LogP: 0.94720
Sensitiveness: Light Sensitive
Solubility: Soluble in water.
Vapor Pressure: No data available

Diphenyliodonium trifluoromethanesulfonate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：8-10
Hazardous Material Identification：
HazardClass：6.1
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
Safety Term：S26;S36
Risk Phrases：R36/37/38

Diphenyliodonium trifluoromethanesulfonate Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Diphenyliodonium trifluoromethanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D2253-25g	Diphenyliodonium Trifluoromethanesulfonate	66003-76-7	>98.0%(T)	25g	¥1390.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D2253-1g	Diphenyliodonium Trifluoromethanesulfonate	66003-76-7	>98.0%(T)	1g	¥120.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D2253-5g	Diphenyliodonium Trifluoromethanesulfonate	66003-76-7	>98.0%(T)	5g	¥390.00	2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LE192-1g	Diphenyliodonium trifluoromethanesulfonate	66003-76-7	98%	1g	￥77.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LE192-5g	Diphenyliodonium trifluoromethanesulfonate	66003-76-7	98%	5g	￥277.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LE192-25g	Diphenyliodonium trifluoromethanesulfonate	66003-76-7	98%	25g	￥1109.0	2022-05-30
TRC	D494955-10mg	Diphenyliodonium Trifluoromethanesulfonate	66003-76-7		10mg	$ 50.00	2022-06-05
TRC	D494955-50mg	Diphenyliodonium Trifluoromethanesulfonate	66003-76-7		50mg	$ 65.00	2022-06-05
TRC	D494955-100mg	Diphenyliodonium Trifluoromethanesulfonate	66003-76-7		100mg	$ 80.00	2022-06-05
abcr	AB180350-5 g	Diphenyliodonium trifluoromethanesulfonate, 98%; .	66003-76-7	98%	5g	€121.20	2023-01-28

Diphenyliodonium trifluoromethanesulfonate Production Method

Diphenyliodonium trifluoromethanesulfonate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:66003-76-7)DIPHENYLIODONIUM TRIFLUOROMETHANESULFONATE

Order Number:sfd12281

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:66003-76-7)二苯基碘三氟甲烷磺酸盐

Order Number:LE2474315

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

Price ($):discuss personally

Email:18501500038@163.com

Diphenyliodonium trifluoromethanesulfonate Related Literature

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Hend Besrour,Matthieu Hedouin,Lina Truong,Sami Lakhdar,Hassan Oulyadi Org. Chem. Front. 2023 10 4073
2. Decorated 6,6′,7,7′-tetrahydro-1H,1′H-2,3′-biindole scaffold as promising candidate for recognition of the CDK2 allosteric site

Antonio Rescifina,Angela Scala,Maria Teresa Sciortino,Ivana Colao,Gabriel Siracusano,Antonino Mazzaglia,Ugo Chiacchio,Giovanni Grassi Med. Chem. Commun. 2015 6 311
3. Visible-light mediated 3-component synthesis of sulfonylated coumarins from sulfur dioxide

Zhengkai Chen,Nai-Wei Liu,Michael Bolte,Hongjun Ren,Georg Manolikakes Green Chem. 2018 20 3059
4. Palladium(ii)-catalyzed stereoselective synthesis of C-glycosides from glycals with diaryliodonium salts

Kumar Bhaskar Pal,Jiande Lee,Mrinmoy Das,Xue-Wei Liu Org. Biomol. Chem. 2020 18 2242
5. Selective C–N coupling reaction of diaryliodonium salts and dinucleophiles

Chang Ma,Xufeng Wu,Qingle Zeng,Lihong Zhou,Yi Huang New J. Chem. 2017 41 2873

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